Cas no 54496-81-0 (Methanaminium, N-[(dimethylamino)(methylthio)methylene]-N-methyl-)

• Product Name: Methanaminium, N-[(dimethylamino)(methylthio)methylene]-N-methyl-
• CAS No: 54496-81-0
• MF: C₆H₁₅N₂S
• MW: 147.261699914932
• CID: 354440
• PubChem ID: 415661
• Update Time: 2025-04-19

Methanaminium, N-[(dimethylamino)(methylthio)methylene]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Methanaminium, N-[(dimethylamino)(methylthio)methylene]-N-methyl-
• [dimethylamino(methylsulfanyl)methylidene]-dimethylazanium
• DTXSID80328951
• SCHEMBL5291437
• 54496-81-0
• NCIOpen2_003686

• Inchi： 1S/C6H15N2S/c1-7(2)6(9-5)8(3)4/h1-5H3/q+1
• InChI Key： FOXPWEHGDKINFO-UHFFFAOYSA-N
• SMILES： S(C)/C(/N(C)C)=[N+](/C)\C

Computed Properties

• Exact Mass: 147.09575
• Monoisotopic Mass: 147.09559466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 31.6Ų

Experimental Properties

• PSA: 6.25